Cas no 37531-36-5 (Benzoic acid,3-nitro-4-(phenylthio)-)

• Product Name: Benzoic acid,3-nitro-4-(phenylthio)-
• CAS No: 37531-36-5
• MF: C₁₃H₉NO₄S
• MW: 275.279862165451
• CID: 314632
• PubChem ID: 1475010
• Update Time: 2025-09-22

Benzoic acid,3-nitro-4-(phenylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3-nitro-4-(phenylthio)-
• 3-nitro-4-(phenylthio)benzoic acid
• 3-nitro-4-phenylsulfanylbenzoic acid
• 3-NITRO-4-(PHENYLTHIO)BENZOICACID
• DTXSID40363060
• AKOS000215378
• CS-0221048
• Oprea1_321853
• Z55983344
• 3-nitro-4-(phenylsulfanyl)benzoic acid
• 11N-670S
• 37531-36-5
• EN300-08227
• SCHEMBL10650251
• G32352

• MDL： MFCD01568962
• Inchi： 1S/C13H9NO4S/c15-13(16)9-6-7-12(11(8-9)14(17)18)19-10-4-2-1-3-5-10/h1-8H,(H,15,16)
• InChI Key： RSPUPFIRVICSIZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)C1C=CC(C(=O)O)=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 275.02527
• Monoisotopic Mass: 274.017403
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 111
• XLogP3: 3.3

Experimental Properties

• Density: 1.47
• Boiling Point: 450.4°Cat760mmHg
• Flash Point: 226.2°C
• Refractive Index: 1.695
• PSA: 80.44